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Compound of Interest

Compound Name: 3-Acetamidobenzoic acid

Cat. No.: B1265492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Acetamidobenzoic acid, with the CAS number 587-48-4, is an organic compound that

belongs to the family of acetamidobenzoic acids. It is a derivative of benzoic acid and an

isomer of both 2-acetamidobenzoic acid and 4-acetamidobenzoic acid. This molecule features

a central benzene ring substituted with a carboxylic acid group and an acetamido group at the

meta-position. Its structure makes it a valuable building block and intermediate in the synthesis

of more complex molecules, particularly in the realm of medicinal chemistry and drug

development. This technical guide provides a comprehensive overview of the chemical and

physical properties, a detailed synthesis protocol, and a discussion of its relevance in research,

with a focus on data presentation and experimental methodology.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 3-Acetamidobenzoic acid is

fundamental for its application in research and development. The following tables summarize

key quantitative data for this compound.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 587-48-4 [1][2][3]

Molecular Formula C₉H₉NO₃ [1][2]

Molecular Weight 179.17 g/mol [1]

Appearance
White to off-white or beige

powder/crystals
[4]

Melting Point 247-252 °C [2]

Boiling Point 444.1 °C (Predicted) [2]

Density 1.326 g/cm³ (Predicted) [2]

pKa Not available

LogP 1.3 [1]

Solubility
Soluble in ethanol; insoluble in

water and ether.
[4]

Table 2: Spectroscopic Data References

Spectroscopic Technique Database/Reference

¹H NMR PubChem, ChemicalBook

¹³C NMR PubChem

Infrared (IR) PubChem, SpectraBase

Mass Spectrometry (MS) PubChem, NIST WebBook

Synthesis of 3-Acetamidobenzoic Acid
The most common and straightforward method for the synthesis of 3-Acetamidobenzoic acid
is the N-acetylation of 3-aminobenzoic acid using acetic anhydride. This reaction is a classic

example of nucleophilic acyl substitution.
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Figure 1: Synthesis of 3-Acetamidobenzoic acid via acetylation.

Detailed Experimental Protocol
This protocol is adapted from established procedures for the acetylation of aromatic amines.

Materials:

3-Aminobenzoic acid

Acetic anhydride

Glacial acetic acid (optional, as solvent)

Deionized water

Ethanol (for recrystallization)

Standard laboratory glassware (Erlenmeyer flask, beaker, Büchner funnel, etc.)

Heating plate

Magnetic stirrer

pH paper or pH meter
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Procedure:

Reaction Setup: In a 100 mL Erlenmeyer flask, dissolve 5.0 g of 3-aminobenzoic acid in 20

mL of glacial acetic acid. Gentle warming may be required to achieve complete dissolution.

Alternatively, the reaction can be carried out without a solvent.

Acetylation: To the stirred solution, slowly add 6.0 mL of acetic anhydride. An exothermic

reaction may be observed.

Heating: Heat the reaction mixture to approximately 100-110 °C for 15-20 minutes.

Hydrolysis of Excess Anhydride: Carefully add 20 mL of cold deionized water to the reaction

mixture to hydrolyze any unreacted acetic anhydride.

Precipitation: Cool the mixture in an ice bath to induce the precipitation of the crude 3-
Acetamidobenzoic acid.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

crystals with a small amount of cold deionized water.

Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such

as an ethanol/water mixture. Dissolve the solid in a minimal amount of hot ethanol and add

hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly

to room temperature, followed by cooling in an ice bath to maximize crystal formation.

Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold

ethanol, and dry them in a desiccator or a vacuum oven.

Experimental Workflow
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Figure 2: Workflow for the synthesis of 3-Acetamidobenzoic acid.

Applications in Research and Drug Development
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3-Acetamidobenzoic acid serves as a versatile intermediate in organic synthesis, particularly

in the preparation of pharmaceutical compounds. Its bifunctional nature, possessing both a

carboxylic acid and an amide group, allows for a variety of chemical transformations.

While direct biological activity data for 3-Acetamidobenzoic acid is limited in publicly available

literature, its derivatives have been investigated for various therapeutic applications. For

instance, some studies have explored derivatives of acetamidobenzoic acid as potential

inhibitors of enzymes such as protein tyrosine phosphatase 1B (PTP1B), which is a target for

the treatment of type 2 diabetes and obesity. Additionally, other research has focused on

acetamidobenzoic acid scaffolds in the development of antimicrobial agents.

The primary role of 3-Acetamidobenzoic acid in drug development is as a key building block.

The carboxylic acid group can be converted to esters, amides, or other functional groups, while

the acetamido group can be hydrolyzed back to an amine for further derivatization. This allows

for the systematic modification of a lead compound's structure to optimize its pharmacological

properties, a process central to medicinal chemistry. A notable application of a related

compound, 3-acetamido-5-aminobenzoic acid, is as an intermediate in the synthesis of iodine-

containing X-ray contrast agents[5].

Potential Signaling Pathway Involvement
(Hypothetical)
Given the lack of direct evidence for the biological activity of 3-Acetamidobenzoic acid, its

involvement in signaling pathways remains speculative. However, based on the known

activities of its derivatives, one could hypothesize potential interactions. For example, if a

derivative of 3-Acetamidobenzoic acid were to inhibit a protein kinase, it would interfere with

phosphorylation cascades that are central to numerous cellular processes, including cell

growth, differentiation, and apoptosis.

The logical relationship for investigating such a potential role is outlined below.
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Figure 3: Logical workflow for investigating potential signaling pathway involvement.

Safety and Handling
3-Acetamidobenzoic acid is classified as a hazardous substance. It is known to cause skin

and serious eye irritation, and may cause respiratory irritation[1].

GHS Hazard Statements:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this chemical. All work should be conducted in a well-

ventilated fume hood.

Conclusion
3-Acetamidobenzoic acid (CAS 587-48-4) is a valuable organic intermediate with well-defined

chemical and physical properties. Its synthesis via the acetylation of 3-aminobenzoic acid is a

straightforward and efficient process. While direct biological activity and its role in specific

signaling pathways are not yet well-documented, its utility as a scaffold in the synthesis of

medicinally relevant compounds is evident. This technical guide provides researchers and drug

development professionals with the core information necessary for the safe handling,

synthesis, and further investigation of this versatile chemical entity. Future research into the

potential pharmacological effects of 3-Acetamidobenzoic acid itself could unveil new

therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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